Cas no 863512-17-8 (4-bromo-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-bromo-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 863512-17-8
• MF: C₁₈H₁₇BrN₂O₃S₂
• MW: 453.37318110466
• CID: 6065541
• PubChem ID: 18554610
• Update Time: 2025-10-28

4-bromo-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• 4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide
• AKOS024596796
• 4-bromo-N-[2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl]benzenesulfonamide
• F0685-0309
• 4-bromo-N-(2-(2-(4-methoxyphenyl)thiazol-4-yl)ethyl)benzenesulfonamide
• 863512-17-8

• Inchi： 1S/C18H17BrN2O3S2/c1-24-16-6-2-13(3-7-16)18-21-15(12-25-18)10-11-20-26(22,23)17-8-4-14(19)5-9-17/h2-9,12,20H,10-11H2,1H3
• InChI Key： NPFKDOVKIOLECS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCC1=CSC(C2C=CC(=CC=2)OC)=N1)(=O)=O

Computed Properties

• Exact Mass: 451.98640g/mol
• Monoisotopic Mass: 451.98640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide (CAS No. 863512-17-8)

4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide (CAS No. 863512-17-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a thiazole ring and a methoxyphenyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide incorporates a bromobenzene moiety linked to a sulfonamide group, which is further connected to a thiazole-based side chain. This arrangement is particularly intriguing to researchers studying enzyme inhibition and receptor modulation, as sulfonamides are known to interact with various biological targets. The compound's CAS No. 863512-17-8 serves as a unique identifier in chemical databases, facilitating its retrieval and study in academic and industrial settings.

In recent years, the scientific community has shown growing interest in thiazole-containing compounds due to their potential therapeutic applications. 4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide aligns with this trend, as its structure suggests possible activity in areas such as anti-inflammatory or antimicrobial applications. Researchers are particularly curious about its structure-activity relationship (SAR), which could provide insights into optimizing its pharmacological profile.

The synthesis of CAS No. 863512-17-8 typically involves multi-step organic reactions, with careful attention to the introduction of the bromo substituent and the formation of the sulfonamide linkage. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound and ensuring its purity. These quality control measures are crucial for researchers investigating its potential biological effects or physical properties.

From a commercial perspective, 4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide is primarily available as a research chemical for laboratory use. Its applications span across various fields including medicinal chemistry, biochemical research, and material science. The compound's stability under different conditions and its solubility profile are frequently discussed topics among scientists considering its experimental use.

Environmental and safety considerations for CAS No. 863512-17-8 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal circumstances, proper personal protective equipment (PPE) and adequate ventilation are recommended when working with this substance. These precautions align with the broader scientific community's emphasis on green chemistry principles and workplace safety.

The future research directions for 4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide may include detailed investigations into its potential biological activities, optimization of its synthetic pathway, and exploration of structural analogs. As computational methods like molecular docking and QSAR modeling become more sophisticated, virtual screening of this compound against various biological targets could provide valuable preliminary data to guide experimental research.

In conclusion, 4-bromo-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide (CAS No. 863512-17-8) represents an interesting chemical entity with potential applications in multiple scientific domains. Its unique combination of sulfonamide and thiazole functionalities makes it a compelling subject for further study, particularly in the context of developing novel bioactive molecules. As research continues, this compound may contribute to advancements in pharmaceutical science and related fields.